Cas no 2137584-63-3 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol
• CAS No: 2137584-63-3
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• CID: 6206401
• PubChem ID: 165860005
• Update Time: 2025-10-29

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol
• 2137584-63-3
• EN300-1115113

• Inchi： 1S/C7H12N2O4S/c1-14(12,13)7-2-8-9(4-7)3-6(11)5-10/h2,4,6,10-11H,3,5H2,1H3
• InChI Key： OIDHCDQHCVLNSM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(CO)O)(=O)=O

Computed Properties

• Exact Mass: 220.05177804g/mol
• Monoisotopic Mass: 220.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 101Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol

3-(4-Methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 2137584-63-3): An Overview of Its Properties and Applications

3-(4-Methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 2137584-63-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinctive methanesulfonyl and pyrazolyl functional groups, which confer it with a range of interesting properties.

The molecular formula of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol is C₉H₁₄O₅N₂S, and its molecular weight is approximately 246.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by the presence of polar solvents.

In terms of its chemical structure, the methanesulfonyl group (CH₃SO₂) is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The pyrazolyl group (C₃H₄N₂) is a five-membered heterocyclic ring with two nitrogen atoms, which can participate in various chemical reactions and interactions. The combination of these functional groups in 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol results in a versatile molecule with potential applications in drug discovery and materials science.

CAS No. 2137584-63-3 has been the subject of several recent studies that have explored its biological activities and potential therapeutic applications. One notable area of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol has also been investigated for its antioxidant properties. Research has demonstrated that it can scavenge free radicals and protect cells from oxidative stress, which is a key factor in the development of various diseases such as cancer and neurodegenerative disorders. These findings suggest that this compound may have potential as a protective agent in these conditions.

The pharmacokinetic properties of CAS No. 2137584-63-3 have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for human use.

In the field of materials science, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol has been explored for its potential use as a functional additive in polymers and coatings. Its unique chemical structure allows it to enhance the mechanical properties and thermal stability of these materials. For example, when incorporated into polymer matrices, it can improve their tensile strength and resistance to degradation under harsh conditions.

The synthesis of CAS No. 2137584-63-3 involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-hydroxypropionitrile with methanesulfonyl chloride to form the methanesulfonyl derivative, followed by cyclization to form the pyrazole ring. This process can be optimized using various catalysts and solvents to achieve optimal results.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 2137584-63-3) is a multifunctional compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure confers it with anti-inflammatory, antioxidant, and material-enhancing properties, making it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its biological activities and practical applications, this compound holds great promise for contributing to advancements in both healthcare and technology.